
"Antibacterial agent 153" mechanism of action

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antibacterial agent 153

Cat. No.: B12372441 Get Quote

Unable to Identify "Antibacterial Agent 153"
A comprehensive search for a specific compound identified as "Antibacterial agent 153" has

yielded insufficient data to create the requested in-depth technical guide. The term appears to

be ambiguous and is not associated with a well-defined substance in the available scientific

literature.

Initial investigations suggest that "Antibacterial agent 153" is not a standardized nomenclature

for a specific antibacterial compound. The search results included mentions of various

numbered compounds in different contexts, but none could be definitively identified as the

subject of the user's request.

For instance, one search result referred to a product list that includes "Antibacterial agent
153" but provides no further details on its chemical structure, mechanism of action, or any

associated research.[1] Other findings pointed to a heteroaromatic polycyclic antibiotic

designated as GSQ1530, which has been studied for its broad-spectrum activity against gram-

positive bacteria.[2] However, there is no direct evidence to link GSQ1530 with the term

"Antibacterial agent 153."

Further complicating the search, another study referenced Bacillus polymyxa 153, an organism

that produces the antibiotic polymyxin B. The research focused on the enzymatic activity of this

bacterium in the presence of various antibiotics, rather than on a specific agent numbered 153.

[3] Additionally, various other compounds with numerical designations, such as PXL150, have

been investigated for their antimicrobial properties, but none are explicitly identified as

"Antibacterial agent 153".[4]
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Without a clear identification of "Antibacterial agent 153," it is not possible to fulfill the core

requirements of the request, which include:

Data Presentation: No quantitative data, such as Minimum Inhibitory Concentration (MIC)

values or other efficacy metrics, could be found to summarize in a tabular format.

Experimental Protocols: The absence of primary research on this specific agent means there

are no experimental methodologies to detail.

Visualization of Pathways: Without an understood mechanism of action, no signaling

pathways, experimental workflows, or logical relationships can be diagrammed.

To proceed with this request, a more specific identifier for the antibacterial agent in question is

required. This could include a chemical name, a common or trade name, or a reference to a

specific research paper or patent that describes the compound. With more precise information,

a thorough and accurate technical guide can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biotrend.com [biotrend.com]

2. In vitro antimicrobial activity of GSQ1530, a new heteroaromatic polycyclic compound -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. [Antibiotic action on Bacillus polymyxa 153 enzymatic activity] - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Efficacy of the Novel Topical Antimicrobial Agent PXL150 in a Mouse Model of Surgical
Site Infections - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. ["Antibacterial agent 153" mechanism of action].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372441#antibacterial-agent-153-mechanism-of-
action]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b12372441?utm_src=pdf-body
https://www.benchchem.com/product/b12372441?utm_src=pdf-custom-synthesis
https://www.biotrend.com/en/buy/cat-antibiotics-6605.html
https://pubmed.ncbi.nlm.nih.gov/12234840/
https://pubmed.ncbi.nlm.nih.gov/12234840/
https://pubmed.ncbi.nlm.nih.gov/7356305/
https://pubmed.ncbi.nlm.nih.gov/7356305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993255/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3993255/
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-mechanism-of-action
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-mechanism-of-action
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-mechanism-of-action
https://www.benchchem.com/product/b12372441#antibacterial-agent-153-mechanism-of-action
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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